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The release of the NVIDIA GeForce RTX 5090, powered by the "Blackwell" architecture, marks
a significant leap forward in computational power, with profound implications for academic
research, particularly in the fields of drug discovery, molecular dynamics, and genomics.[1]
Announced at CES 2025 and launched on January 30, 2025, this flagship GPU is engineered
to handle the most demanding computational tasks.[2][3][4] For researchers and scientists, the
RTX 5090 offers the potential to accelerate complex simulations, train larger and more
sophisticated Al models, and analyze vast datasets with unprecedented speed. This guide
provides an in-depth technical overview of the RTX 5090, its performance in relevant academic
workloads, and initial impressions of its utility for scientific and drug development professionals.

Core Specifications

The RTX 5090 introduces substantial upgrades over its predecessor, the RTX 4090. Key
improvements include a significant increase in CUDA and Tensor cores, the adoption of next-
generation GDDR7 memory, and a wider memory bus, all contributing to a considerable boost
in raw computational and Al performance.[1][3][5][6]
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Specification

NVIDIA GeForce RTX 5090

NVIDIA GeForce RTX 4090

GPU Architecture Blackwell (GB202)[1][2][5]1[7] Ada Lovelace
Process Size 5 nm[2] 5nm
Transistors 92.2 Billion[2] 76.3 Billion
CUDA Cores 21,760[2][3][4][5] 16,384

Tensor Cores

680 (5th Gen)[2][3][7]

512 (4th Gen)

RT Cores

170 (4th Gen)[2][3][7]

128 (3rd Gen)

Boost Clock

2407 MHz[2]

2520 MHz

Memory Size

32 GB GDDR7[2][4][8][9]

24 GB GDDR6X

Memory Interface 512-bit[2][3][5] 384-bit
Memory Bandwidth 1792 GB/s[1][3][4][5] 1008 GB/s
TDP 575 W[1][2][3][7] 450 W
Launch Price (MSRP) $1,999[2][3][9][10] $1,599

Performance in Key Research Areas

Preliminary benchmarks indicate that the RTX 5090 offers a substantial performance uplift in a
variety of compute-intensive applications relevant to academic and scientific research.

Molecular Dynamics (MD) Simulations

The RTX 5090 demonstrates a significant performance improvement in molecular dynamics
simulations, a critical tool in drug discovery and materials science.[11] Benchmarks using
NAMD (Nanoscale Molecular Dynamics) show a more substantial leap in performance from the
RTX 4090 to the RTX 5090 than was observed between the RTX 3090 and RTX 4090.[11] This
Is attributed to the Blackwell architecture and the high bandwidth of the GDDR7 memory.[11]
For AMBER 24 simulations, the RTX 5090 is noted as offering the best performance for its cost
in single-GPU workstations.[12] However, its large physical size may limit its scalability in multi-
GPU setups.[12]
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Benchmark System Performance (ns/day)

NAMD (ATPase - 327,506 Data not specified, but noted
RTX 5090 _

Atoms) as a "nice leap forward"[11]

NAMD (STMV - 1,066,628 Data not specified, but noted
RTX 5090 _ _

Atoms) as a "nice uplift"[11]

Ryzen Threadripper, RTX )
GROMACS (~45,000 Atoms) 500 ns in < 12 hours[13]
5090, 256GB RAM

The reported NAMD benchmarks were conducted using NAMD 3.0.1 with CUDA 12.8 on a
Linux system with the NVIDIA 570.86.10 driver.[11] The tests were performed on various
NVIDIA GeForce graphics cards to compare performance.[11] Two different simulation inputs
were used: ATPase with 327,506 atoms and STMV with 1,066,628 atoms.[11]
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A typical workflow for molecular dynamics simulations.
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Al-Driven Drug Discovery and Genomics

The Blackwell architecture is explicitly designed for the era of generative Al.[1] The RTX 5090's
5th generation Tensor Cores and massive 32 GB VRAM are particularly beneficial for Al-driven
drug discovery, which relies on training large neural networks and processing extensive
datasets.[3][5] NVIDIA's Clara for Drug Discovery platform, which includes frameworks like
BioNeMo for generative Al, is poised to leverage the capabilities of the RTX 5090 to accelerate
workflows from molecule generation to protein structure prediction.[14]

In genomics, GPU-accelerated tools like NVIDIA Parabricks can significantly reduce the time
required for secondary analysis of sequencing data.[15][16] While direct RTX 5090
benchmarks for Parabricks are not yet widely available, the card's specifications suggest it will
dramatically speed up processes like sequence alignment and variant calling.[15][17]

Al Benchmark
(UL Procyon)

Metric RTX 5090 RTX 4090 RTX 6000 Ada

Al Text

) ] Score 5,749 4,958 4,508
Generation (Phi)

Al Text
Generation Score 6,267 5,094 4,255
(Mistral)

Al Text
Generation Score 6,104 4,849 4,026
(Llama3)

Al Text
Generation Score 6,591 5,013 3,957
(Llama2)

Al Image Gen.
(Stable Diffusion Time (s) 12.204 Not specified Not specified
1.5 FP16)

Table data sourced from StorageReview.com benchmark tests.[18]
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The UL Procyon Al Text Generation benchmark was tested using TensorRT.[18] The system
configuration for the RTX 5090 review included an Intel Core i9-14900K processor, 128GB of
RAM, and a 2TB NVMe SSD.[19] The benchmark measures performance across several
models, including Phi, Mistral, and Llama variations.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Initial Impressions and Potential for Breakthroughs in
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669765#initial-impressions-of-the-rtx-5090-for-
academic-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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